Cas no 1361472-68-5 (Methyl 3-(3,4-dichlorophenyl)-5-hydroxyisonicotinate)

• Product Name: Methyl 3-(3,4-dichlorophenyl)-5-hydroxyisonicotinate
• CAS No: 1361472-68-5
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• CID: 4919509
• Update Time: 2025-10-31

Methyl 3-(3,4-dichlorophenyl)-5-hydroxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3,4-dichlorophenyl)-5-hydroxyisonicotinate

• Inchi： 1S/C13H9Cl2NO3/c1-19-13(18)12-8(5-16-6-11(12)17)7-2-3-9(14)10(15)4-7/h2-6,17H,1H3
• InChI Key： RDLZVIZZURDPOC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC=C(C=1C(=O)OC)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3.8
• Topological Polar Surface Area: 59.4

Additional information on Methyl 3-(3,4-dichlorophenyl)-5-hydroxyisonicotinate

Exploring the Properties and Applications of Methyl 3-(3,4-dichlorophenyl)-5-hydroxyisonicotinate (CAS No. 1361472-68-5)

Methyl 3-(3,4-dichlorophenyl)-5-hydroxyisonicotinate (CAS No. 1361472-68-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a 3,4-dichlorophenyl group and a hydroxyisonicotinate moiety, this compound exhibits versatile chemical properties. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of novel therapeutics targeting inflammation and metabolic disorders. The presence of both dichlorophenyl and hydroxy functional groups contributes to its interesting reactivity profile, making it a valuable intermediate in synthetic chemistry.

In recent years, the scientific community has shown growing interest in Methyl 3-(3,4-dichlorophenyl)-5-hydroxyisonicotinate due to its potential applications in addressing current healthcare challenges. As the world focuses more on precision medicine and targeted therapies, compounds like this with specific bioactive properties are becoming increasingly important. The compound's CAS No. 1361472-68-5 serves as a crucial identifier in chemical databases, helping researchers track its safety data, synthetic pathways, and biological activities. Many scientists are investigating whether this molecule could play a role in developing new treatments for conditions that currently lack effective medications.

The synthesis and characterization of Methyl 3-(3,4-dichlorophenyl)-5-hydroxyisonicotinate have been subjects of numerous studies, particularly focusing on optimizing its production for research purposes. The compound's molecular structure offers several points for modification, allowing chemists to create derivatives with potentially enhanced properties. This adaptability makes it particularly valuable in the search for new pharmacologically active compounds. Current research trends suggest that molecules containing both chlorophenyl and hydroxypyridine components, like this one, may offer unique interactions with biological targets.

From an environmental perspective, researchers are examining the biodegradation pathways of Methyl 3-(3,4-dichlorophenyl)-5-hydroxyisonicotinate to understand its ecological impact better. As sustainability becomes a priority across industries, including pharmaceuticals, understanding how such compounds break down in the environment is crucial. The presence of both chlorine substituents and ester groups in its structure presents interesting challenges and opportunities for green chemistry approaches. Many laboratories are now investigating whether this compound can be produced using more environmentally friendly synthetic methods.

The analytical characterization of CAS No. 1361472-68-5 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help researchers confirm the compound's purity and understand its three-dimensional structure, which is essential for predicting its biological activity. The hydroxy group at position 5 of the pyridine ring and the methyl ester functionality are particularly important features that influence the compound's physical and chemical behavior. Understanding these characteristics is vital for researchers looking to incorporate this molecule into larger, more complex structures.

In the context of current scientific trends, Methyl 3-(3,4-dichlorophenyl)-5-hydroxyisonicotinate represents an interesting case study in structure-activity relationships. As computational chemistry and molecular modeling become more sophisticated, compounds with well-defined structures like this one serve as valuable benchmarks. Researchers are particularly interested in how the dichlorophenyl substitution pattern affects the molecule's electronic properties and potential biological interactions. These investigations align with the broader scientific community's focus on rational drug design and predictive modeling.

The stability and storage requirements of Methyl 3-(3,4-dichlorophenyl)-5-hydroxyisonicotinate (CAS No. 1361472-68-5) are important considerations for laboratories working with this compound. Proper handling protocols ensure that the material maintains its integrity for research purposes. The compound's solubility profile, which is influenced by both its polar hydroxy group and nonpolar dichlorophenyl moiety, makes it soluble in a range of organic solvents, an important factor for various experimental applications. This dual nature also contributes to its potential as a versatile intermediate in synthetic chemistry.

Looking toward future applications, Methyl 3-(3,4-dichlorophenyl)-5-hydroxyisonicotinate may play a role in addressing some of the most pressing challenges in medicinal chemistry. Its structural features make it a candidate for incorporation into molecules designed to interact with specific biological targets. As the pharmaceutical industry continues to seek novel chemical scaffolds for drug development, compounds like this one that combine multiple functional groups in unique arrangements are likely to remain important tools for researchers. The ongoing study of its properties and potential applications reflects the dynamic nature of modern chemical research.

In conclusion, Methyl 3-(3,4-dichlorophenyl)-5-hydroxyisonicotinate (CAS No. 1361472-68-5) represents an intriguing subject of study with potential applications across multiple scientific disciplines. Its unique combination of structural elements offers numerous possibilities for chemical modification and biological activity exploration. As research continues to uncover new aspects of this compound's properties and potential uses, it serves as an excellent example of how specialized organic molecules can contribute to advancements in science and technology. The compound's journey from laboratory synthesis to potential practical applications exemplifies the exciting possibilities at the intersection of chemistry and life sciences.